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Compound of Interest

Compound Name: Boc-LRR-AMC

Cat. No.: B1667352 Get Quote

Application Notes and Protocols for Boc-LRR-
AMC
Introduction
Boc-LRR-AMC (Boc-Leu-Arg-Arg-AMC) is a highly sensitive fluorogenic substrate utilized to

measure the trypsin-like activity of the 20S and 26S proteasome.[1][2][3] The substrate

consists of a tripeptide sequence (Leu-Arg-Arg) linked to a fluorescent group, 7-amino-4-

methylcoumarin (AMC). Upon enzymatic cleavage of the peptide by the proteasome, the free

AMC is released, which then fluoresces and can be detected.[4] This allows for the

quantification of proteasome activity. The excitation and emission wavelengths for AMC are

approximately 340-380 nm and 440-460 nm, respectively.[2][4]

Data Presentation
The following table summarizes the key quantitative data for Boc-LRR-AMC:
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Parameter Value Reference

Molecular Weight 773.8 Da [1][5]

Form Powder [1][5]

Solubility Soluble in DMSO [1][6]

Storage (Powder) -20°C [1][5]

Storage (Stock Solution)
-20°C or -80°C; avoid repeated

freeze-thaw cycles
[1][3]

Recommended Stock Solution

Concentration
50 mM in DMSO [1]

Recommended Working

Solution Concentration
50 - 200 µM [1][5]

Excitation Wavelength 340 - 380 nm [2][4]

Emission Wavelength 440 - 460 nm [2][4]

Experimental Protocols
Preparation of 50 mM Boc-LRR-AMC Stock Solution
Materials:

Boc-LRR-AMC powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Protocol:

Bring the Boc-LRR-AMC powder and DMSO to room temperature before use.

Briefly centrifuge the vial of Boc-LRR-AMC powder to ensure all the powder is at the bottom.
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To prepare a 50 mM stock solution, add the appropriate volume of DMSO to the vial of Boc-
LRR-AMC powder. For example, to 5 mg of Boc-LRR-AMC (MW: 773.8 g/mol ), add 129.2

µL of DMSO.

Vortex the solution thoroughly until all the powder is completely dissolved. Gentle warming in

a 50°C water bath can aid in dissolution if necessary.[1]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term storage.[1][3]

Preparation of 100 µM Boc-LRR-AMC Working Solution
Materials:

50 mM Boc-LRR-AMC stock solution

Assay Buffer (e.g., 20 mM Tris, 50 mM NaCl, 2 mM β-mercaptoethanol, pH 7.1 at 37°C)[1]

Microcentrifuge tubes

Protocol:

Thaw an aliquot of the 50 mM Boc-LRR-AMC stock solution at room temperature.

Prepare the desired volume of the working solution by diluting the stock solution with the

assay buffer. For example, to prepare 1 mL of 100 µM working solution, add 2 µL of the 50

mM stock solution to 998 µL of assay buffer.

Vortex the working solution to ensure it is well mixed.

The working solution is now ready for use in the proteasome activity assay. It is

recommended to prepare the working solution fresh on the day of the experiment.

Mandatory Visualization
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Solution Preparation
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Caption: Workflow for preparing Boc-LRR-AMC solutions and measuring proteasome activity.
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Caption: Enzymatic cleavage of Boc-LRR-AMC by the proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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